4-Hydroxy-2-(methylamino)benzonitrile
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Description
4-Hydroxy-2-(methylamino)benzonitrile is a benzonitrile derivative featuring a hydroxyl (-OH) group at the para position (C4) and a methylamino (-NHCH₃) group at the ortho position (C2) on the aromatic ring. This compound’s structure combines electron-withdrawing (nitrile, -CN) and electron-donating (hydroxyl and methylamino) substituents, which influence its physicochemical properties and reactivity.
Properties
Molecular Formula |
C8H8N2O |
|---|---|
Molecular Weight |
148.16 g/mol |
IUPAC Name |
4-hydroxy-2-(methylamino)benzonitrile |
InChI |
InChI=1S/C8H8N2O/c1-10-8-4-7(11)3-2-6(8)5-9/h2-4,10-11H,1H3 |
InChI Key |
GPRDVJSARUONOO-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=C(C=CC(=C1)O)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Hydroxy-2-(methylamino)benzonitrile can be achieved through several methods. One common approach involves the reaction of 4-hydroxybenzonitrile with methylamine under controlled conditions. The reaction typically requires a solvent such as ethanol or methanol and is carried out at elevated temperatures to facilitate the formation of the desired product.
Industrial Production Methods
In an industrial setting, the production of 4-Hydroxy-2-(methylamino)benzonitrile may involve the use of continuous flow reactors to ensure consistent quality and yield. The process may also incorporate green chemistry principles, such as the use of ionic liquids as solvents, to minimize environmental impact .
Chemical Reactions Analysis
Types of Reactions
4-Hydroxy-2-(methylamino)benzonitrile undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.
Reduction: The nitrile group can be reduced to form amines.
Substitution: The hydroxyl and methylamino groups can participate in substitution reactions with suitable electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are used.
Substitution: Electrophiles like alkyl halides or acyl chlorides can be used under basic or acidic conditions.
Major Products Formed
Oxidation: Quinones and related compounds.
Reduction: Primary and secondary amines.
Substitution: Various substituted derivatives depending on the electrophile used.
Scientific Research Applications
4-Hydroxy-2-(methylamino)benzonitrile has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity and interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of drugs targeting specific molecular pathways.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 4-Hydroxy-2-(methylamino)benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyl and methylamino groups play a crucial role in these interactions, influencing the compound’s binding affinity and activity. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Melting Points and Molecular Weights
| Compound Name | Molecular Weight (g/mol) | Melting Point (°C) |
|---|---|---|
| 4-Hydroxy-2-(trifluoromethyl)benzonitrile | 187.12 | 120–124 |
| 4-Hydroxy-3-(trifluoromethyl)benzonitrile | 187.12 | Not reported |
| 4-Bromo-2-(methylamino)benzonitrile | Not reported | Not reported |
Notes:
- The trifluoromethyl group in 4-Hydroxy-2-(trifluoromethyl)benzonitrile enhances thermal stability, as evidenced by its high melting point .
- Steric and electronic effects of substituents (e.g., -CF₃ vs. -NHCH₃) significantly influence melting points and solubility .
Reactivity and Stability
- Hydrogen Bonding: In 4-(2-Hydroxy-benzyl-idene-amino)-benzonitrile, intramolecular O–H⋯N hydrogen bonding stabilizes the planar structure, reducing reactivity toward electrophiles . Similar stabilization may occur in 4-Hydroxy-2-(methylamino)benzonitrile due to -OH and -NHCH₃ interactions.
- Electron Effects : The -CF₃ group in 4-Hydroxy-2-(trifluoromethyl)benzonitrile withdraws electron density, polarizing the nitrile group and enhancing reactivity in NLO applications .
- Solubility: Methylamino (-NHCH₃) and hydroxyl (-OH) groups improve aqueous solubility compared to halogenated analogs (e.g., 4-Bromo-2-(methylamino)benzonitrile) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
